Cas no 1956356-10-7 (2-(3-Bromo-4-chloropyridin-2-yl)ethanol)

• Product Name: 2-(3-Bromo-4-chloropyridin-2-yl)ethanol
• CAS No: 1956356-10-7
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 4827976
• Update Time: 2025-10-21

2-(3-Bromo-4-chloropyridin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-4-chloropyridin-2-yl)ethanol
• 2-Pyridineethanol, 3-bromo-4-chloro-

• Inchi： 1S/C7H7BrClNO/c8-7-5(9)1-3-10-6(7)2-4-11/h1,3,11H,2,4H2
• InChI Key： HMMJOWNHVJIDQR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1CCO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 2-(3-Bromo-4-chloropyridin-2-yl)ethanol

Comprehensive Introduction to 2-(3-Bromo-4-chloropyridin-2-yl)ethanol (CAS No. 1956356-10-7)

2-(3-Bromo-4-chloropyridin-2-yl)ethanol (CAS No. 1956356-10-7) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical synthesis. This compound, characterized by its unique pyridine backbone and functional ethanol side chain, serves as a versatile building block in organic chemistry. Its molecular structure, featuring both bromine and chlorine substituents, enables selective reactivity, making it invaluable for cross-coupling reactions and catalyzed transformations.

In recent years, the demand for halogenated pyridine derivatives like 2-(3-Bromo-4-chloropyridin-2-yl)ethanol has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a precursor for biologically active molecules, including kinase inhibitors and antiviral agents. The compound’s CAS No. 1956356-10-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry optimization.

From an industrial perspective, 2-(3-Bromo-4-chloropyridin-2-yl)ethanol is synthesized through multi-step organic reactions, often involving halogenation and hydroxylation processes. Its purification and characterization are critical to ensure high yield and purity, which are essential for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity.

The compound’s solubility in polar solvents like DMSO and methanol makes it suitable for solution-phase chemistry, while its stability under ambient conditions facilitates storage and handling. These properties align with the growing trend toward sustainable chemistry, where efficiency and safety are prioritized. Notably, 2-(3-Bromo-4-chloropyridin-2-yl)ethanol is often discussed in the context of green synthesis methodologies, which aim to minimize waste and energy consumption.

In the realm of intellectual property, CAS No. 1956356-10-7 has been cited in several patents related to crop protection and pharmaceutical formulations. This underscores its commercial significance and potential for market expansion. Additionally, the compound’s structure-activity relationships (SAR) are a focal point for researchers exploring new chemical entities (NCEs) with enhanced efficacy.

As the scientific community continues to explore halogenated heterocycles, 2-(3-Bromo-4-chloropyridin-2-yl)ethanol remains a key subject of study. Its compatibility with modern synthetic tools, such as flow chemistry and microwave-assisted synthesis, further amplifies its utility. For those seeking detailed synthetic protocols or safety data sheets (SDS), reputable chemical databases and peer-reviewed journals are recommended resources.

In summary, 2-(3-Bromo-4-chloropyridin-2-yl)ethanol (CAS No. 1956356-10-7) exemplifies the intersection of innovation and practical application in contemporary chemistry. Its role in advancing life sciences and industrial chemistry ensures its continued relevance in both academic and commercial spheres.